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Compound of Interest

Compound Name: TAMRA-PEG4-acid

Cat. No.: B611140

Introduction: This technical guide provides a comprehensive overview of TAMRA-PEG4-acid, a
versatile fluorescent dye widely utilized in biological research and drug development.
Comprising a photostable tetramethylrhodamine (TAMRA) core, a hydrophilic tetra-
polyethylene glycol (PEG4) spacer, and a reactive carboxylic acid group, this molecule is an
essential tool for the covalent labeling of biomolecules. Its unique structure offers a
combination of bright, red-orange fluorescence, enhanced aqueous solubility, and a reactive
handle for straightforward conjugation to primary amines, making it invaluable for applications
ranging from fluorescence microscopy to Forster Resonance Energy Transfer (FRET) assays.

Core Properties of TAMRA-PEG4-Acid

TAMRA-PEG4-acid is engineered for high performance in bioconjugation applications. The
TAMRA fluorophore provides the strong fluorescent signal, while the PEG4 linker improves
solubility and minimizes steric hindrance upon conjugation. The terminal carboxylic acid allows
for a targeted reaction with primary amines on proteins, peptides, and other biomolecules.

Data Presentation: Physicochemical and Photophysical
Properties

The quantitative properties of TAMRA-PEG4-acid are summarized in the tables below for easy

reference.

Table 1: Physicochemical Properties
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Property Value Reference(s)
Molecular Formula C36H43N3010 [1][2]
Molecular Weight 677.8 g/mol [1103114]
CAS Number 1909223-02-4
Purity Typically 298%
Appearance I.Dar-k red solid / Reddish-brown
liquid
Solubility Water, DMSO, DMF, DCM

| Storage Conditions | -20°C, protect from light and moisture | |

Table 2: Photophysical Properties

Property Value Reference(s)
Excitation Maximum (Aex) ~553 nm
Emission Maximum (Aem) ~575 nm

Molar Extinction Coefficient (g) ~80,000 M~icm~t at 553 nm

Quantum Yield (®) ~0.3-0.5

| Fluorescence Color | Red-Orange | |

Principles of Reactivity and Applications

The utility of TAMRA-PEG4-acid is derived from its heterobifunctional structure, which enables
the stable linkage of a bright fluorophore to a biological target.

e The TAMRA Core: Tetramethylrhodamine is a highly photostable fluorophore that emits a
bright, orange-red signal. It is often used as an acceptor in FRET pairs with green-emitting
fluorophores like fluorescein (FITC).
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o The PEG4 Spacer: The tetra-polyethylene glycol linker is a flexible, hydrophilic chain that
serves two primary purposes. First, it significantly increases the water solubility of the
otherwise hydrophobic TAMRA dye, which is crucial for reactions in aqueous biological
buffers. Second, it acts as a spacer arm to physically separate the fluorophore from the
target biomolecule, reducing the risk of steric hindrance or quenching of the fluorescence
signal.

e The Carboxylic Acid Group: This terminal functional group is the reactive handle for
conjugation. It does not react spontaneously with amines but can be readily converted into a
reactive ester using carbodiimide chemistry, most commonly with 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS).
This activated NHS ester then efficiently reacts with primary amines (e.g., the N-terminus of
a protein or the side chain of a lysine residue) to form a highly stable amide bond.

TAMRA-PEG4-Acid

(-COOH)
|—> Activated NHS Ester

| Intermediate

Activators Stable TAMRA-Labeled
(EDC, NHS) Bioconjugate

Biomolecule
with Primary Amine (-NH2)

Click to download full resolution via product page

Amine conjugation workflow for TAMRA-PEG4-acid.

Common Applications:

o Fluorescent Labeling: Covalent labeling of proteins, antibodies, peptides, and amine-
modified oligonucleotides.

» Fluorescence Microscopy: Visualization of labeled biomolecules in fixed or living cells.

o Flow Cytometry: Identification and sorting of cells labeled with TAMRA-conjugated
antibodies.
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o FRET Assays: Use as an acceptor fluorophore to study protein-protein interactions or
conformational changes.

o PROTAC Development: Incorporation as a fluorescent tag in Proteolysis Targeting Chimeras
(PROTACS) for visualization and assay development.

Experimental Protocols

The following protocols provide a general framework for the use of TAMRA-PEG4-acid.
Optimization may be required based on the specific biomolecule and application.

Protocol 1: Covalent Labeling of Proteins

This protocol describes the activation of the carboxylic acid on TAMRA-PEG4-acid with EDC
and NHS, followed by conjugation to a protein.

Materials:

« TAMRA-PEG4-acid

o Protein of interest (in an amine-free buffer like PBS or MES, pH 7.2-7.5)
e Anhydrous Dimethylsulfoxide (DMSO)

e 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

e N-hydroxysuccinimide (NHS)

 Activation Buffer (e.g., 0.1 M MES, 0.5 M NacCl, pH 6.0)

e Reaction Buffer (e.g., 0.1 M Sodium Phosphate, 0.15 M NaCl, pH 7.5)
e Purification column (e.g., Sephadex G-25 size-exclusion column)
Methodology:

o Reagent Preparation:

o Prepare a 10 mg/mL stock solution of TAMRA-PEG4-acid in anhydrous DMSO.
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o Prepare 10 mg/mL stock solutions of EDC and NHS in Activation Buffer immediately
before use.

o Dissolve the protein in Reaction Buffer at a concentration of 2-10 mg/mL.

o Activation of TAMRA-PEG4-Acid:

o In a microfuge tube, combine a 10-20 fold molar excess of TAMRA-PEG4-acid with an
equivalent molar amount of both EDC and NHS.

o Incubate for 15-30 minutes at room temperature to form the reactive NHS ester.

o Conjugation Reaction:

o Add the activated dye mixture directly to the protein solution.

o Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected
from light.

o Purification:

o Separate the labeled protein conjugate from unreacted dye and reagents using a size-
exclusion chromatography column (e.g., Sephadex G-25) equilibrated with a suitable
storage buffer (e.g., PBS). The labeled protein will elute first.
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1. Preparation

Prepare Protein Prepare Dye & Activators
in Reaction Buffer (EDC/NHS) in DMSO/Buffer
f 2. Rea¢tion A

Activate Dye with EDC/NHS

Add Activated Dye to Protein
Incubate 1-2h @ RT

-

3. Purification & Analysis\

Purify via Size-Exclusion
Chromatography

Collect Labeled Protein
(First Eluting Fraction)
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Assess Chromatogram
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220 nm & 553 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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